Cas no 53815-31-9 (3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)-)

• Product Name: 3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)-
• CAS No: 53815-31-9
• MF: C₁₀H₁₁Cl₂N₃
• MW: 244.120439767838
• CID: 356304
• PubChem ID: 71365021
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)-
• 4,6-dichloro-2-(diethylamino)pyridine-3-carbonitrile
• DTXSID20788459
• 53815-31-9

• Inchi： 1S/C10H11Cl2N3/c1-3-15(4-2)10-7(6-13)8(11)5-9(12)14-10/h5H,3-4H2,1-2H3
• InChI Key： FIQBVQQNBDBUBN-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1C#N)N(CC)CC)Cl

Computed Properties

• Exact Mass: 243.03323
• Monoisotopic Mass: 243.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 39.92